Cas no 310422-25-4 (2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine)

• Product Name: 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine
• CAS No: 310422-25-4
• MF: C₁₈H₁₄N₄
• MW: 286.33056306839
• CID: 3066954
• PubChem ID: 767257
• Update Time: 2025-10-30

2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine
• CS-0327956
• Cambridge id 5746319
• CCG-122006
• 2,5-Diphenylpyrazolo(1,5-a)pyrimidin-7-amine
• 7-Amino-2,5-diphenylpyrazolo[1,5-a]pyrimidine
• 7-Amino-2,5-diphenylpyrazolo-[1,5-a]pyrimidine
• AKOS000297043
• Oprea1_630215
• 2,5-diphenylpyrazolo[1,5-a]pyrimidin-7-amine
• 7-Amino-2,5-diphenylpyrazolo-[1,5-a]pyrimidine, AldrichCPR
• DTXSID401256767
• STK078708
• 310422-25-4
• Oprea1_271678

• MDL： MFCD01053019
• Inchi： 1S/C18H14N4/c19-17-11-15(13-7-3-1-4-8-13)20-18-12-16(21-22(17)18)14-9-5-2-6-10-14/h1-12H,19H2
• InChI Key： RNCCCLVDZHMPAW-UHFFFAOYSA-N
• SMILES： N12C(=CC(C3C=CC=CC=3)=NC1=CC(C1C=CC=CC=1)=N2)N

Computed Properties

• Exact Mass: 286.121846464Da
• Monoisotopic Mass: 286.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine

Introduction to 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine (CAS No. 310422-25-4)

2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine, identified by the chemical abstracts service number 310422-25-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif well-known for its biological activity and potential therapeutic applications. The presence of phenyl groups at the 2 and 5 positions, along with the amine substituent at the 7-position, contributes to its unique chemical and pharmacological properties.

The 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine scaffold has been extensively studied for its ability to interact with various biological targets, making it a valuable candidate for drug discovery and development. Recent advancements in chemical biology have highlighted the importance of this class of compounds in modulating key cellular pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine allow it to exhibit potent binding affinity to enzymes and receptors, which is crucial for developing novel therapeutic agents.

In the context of modern drug design, the pyrazolo[1,5-a]pyrimidine core is particularly attractive due to its versatility in forming hydrogen bonds and hydrophobic interactions with biological targets. The amine group at the 7-position of 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine serves as a key pharmacophore, enabling interactions with various amino acid residues in proteins. This feature has been exploited in the development of small-molecule inhibitors that target enzymes such as kinases and phosphodiesterases.

Recent studies have demonstrated that derivatives of 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine exhibit promising anticancer properties. For instance, researchers have reported the synthesis and characterization of several analogs that show significant inhibitory activity against tyrosine kinases involved in tumor growth and progression. These findings underscore the potential of this scaffold as a lead compound for developing next-generation anticancer therapies. The phenyl groups at the 2 and 5 positions have been shown to enhance binding affinity by improving hydrophobic interactions with the target proteins.

The pharmacokinetic properties of 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine have also been investigated to ensure its suitability for clinical applications. Studies have focused on optimizing solubility, stability, and metabolic profiles to improve bioavailability. Advances in computational chemistry and molecular modeling have facilitated the design of more effective derivatives with improved pharmacokinetic properties. These efforts are crucial for translating promising preclinical findings into viable clinical candidates.

Moreover, the 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine scaffold has been explored for its potential in treating neurological disorders. Research suggests that this compound can modulate neurotransmitter systems by interacting with specific receptors and ion channels. The amine group at the 7-position plays a critical role in these interactions, allowing for fine-tuning of pharmacological effects. This has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of this compound using catalytic processes and green chemistry principles. These advancements not only improve scalability but also minimize environmental impact.

In conclusion,2,5-Diphenyl-pyrazolo[1,5-a]pyrimidin-7-ylamine (CAS No. 310422-25-4) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and biological activities make it a valuable asset in addressing various therapeutic challenges. Continued research into this compound is expected to yield novel treatments for cancer、neurological disorders、and other diseases.